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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B1681592

Essential Safety and Handling Guide for (5R)-
Dinoprost Tromethamine

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling (5R)-Dinoprost tromethamine. The following procedures
are designed to ensure the safe handling, use, and disposal of this compound, minimizing
exposure risks and ensuring a secure laboratory environment.

Hazard Summary

(5R)-Dinoprost tromethamine is classified as a reproductive toxicant that may damage fertility
or the unborn child and is harmful if swallowed.[1][2] It can be readily absorbed through the
skin and may cause skin and eye irritation.[3][4][5] All personnel must be fully aware of these
hazards before handling the substance.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to prevent skin, eye, and respiratory exposure.
The following table summarizes the required PPE for handling (5R)-Dinoprost tromethamine.
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PPE Category Specification

Wear two pairs of chemical-resistant,
Hand Protection impervious gloves. Change gloves regularly or

immediately if contaminated.[6][7]

) Weatr tightly fitting safety goggles with side-
Eye/Face Protection ) )
shields or a face shield.[8]

Wear a disposable gown made of low-
Protective Clothing permeability fabric with a solid front, long

sleeves, and tight-fitting cuffs.[7]

Use a NIOSH-approved respirator if handling in
Respiratory Protection a poorly ventilated area or if dust/aerosols may
be generated.[6][8]

Handling and Operational Plan

1.

Preparation and Handling Area:
Obtain and review the Safety Data Sheet (SDS) before use.[1]

Work in a well-ventilated area, such as a chemical fume hood, especially when handling
powders or creating solutions.[1]

Ensure an eyewash station and safety shower are readily accessible.[9]
. Handling Procedure:

Wash hands thoroughly with soap and water before donning PPE and after handling is
complete.[1][9]

Avoid direct contact with the substance.[1] Do not eat, drink, or smoke in the handling area.

[1](8]

If accidental skin contact occurs, wash the affected area immediately and thoroughly with
soap and water.[5]
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e For eye contact, flush with water for at least 15 minutes and seek immediate medical
attention.[4][6]

3. Spill Management:

o Evacuate non-essential personnel from the spill area.

o Wear appropriate PPE, including respiratory protection, for cleanup.[9]

o Contain the spill using absorbent materials.[1][9]

o Collect the spilled material into a sealed, appropriately labeled container for disposal.[3][4]
¢ Clean the spill area thoroughly.[3][4]

Disposal Plan

All waste materials, including empty containers, contaminated PPE, and spill cleanup materials,
must be treated as hazardous waste.

o Waste Collection: Place all contaminated materials in a clearly labeled, sealed container.[3]

» Disposal: Dispose of waste in accordance with all applicable local, regional, national, and
international regulations.[8][9] Do not dispose of down the drain or in general trash unless
following specific institutional guidelines for deactivating the chemical. For unused medicine,
if a take-back program is not available, mix the substance with an unappealing material like
coffee grounds or cat litter, place it in a sealed plastic bag, and dispose of it in the trash.[10]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of (5R)-Dinoprost tromethamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. file.medchemexpress.com [file.medchemexpress.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. horthamerica.covetrus.com [northamerica.covetrus.com]
. horthamerica.covetrus.com [northamerica.covetrus.com]
. Dinoprost Tromethamine Injection [drugfuture.com]

. cdn.pfizer.com [cdn.pfizer.com]

°
~ (o)) ()] EEN w N =

. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

e 8. echemi.com [echemi.com]
e 9. bimedaus.com [bimedaus.com]
e 10. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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